Cas no 894905-31-8 (2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-4-(propan-2-yl)phenylacetamide
• CAS No: 894905-31-8
• MF: C₂₇H₂₅N₃O₃
• MW: 439.505706548691
• CID: 5423517
• Update Time: 2025-10-22

2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-(4-propan-2-ylphenyl)acetamide
• 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C27H25N3O3/c1-17(2)19-10-12-21(13-11-19)29-24(31)16-30-15-23(25(32)20-7-5-4-6-8-20)26(33)22-14-9-18(3)28-27(22)30/h4-15,17H,16H2,1-3H3,(H,29,31)
• InChI Key： DFDGEIPNSQEJFQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)C)C=C1)(=O)CN1C2=C(C=CC(C)=N2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Additional information on 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-4-(propan-2-yl)phenylacetamide

Compound CAS No. 894905-31-8: 2-(3-Benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-[4-(propan-2-yl)phenyl]acetamide

The compound with CAS No. 894905-31-8, known as 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-[4-(propan-2-y l)phenyl]acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of naphthyridine derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a naphthyridine ring system, a benzoyl group, and an acetamide moiety, all of which contribute to its unique pharmacological properties.

Recent advancements in synthetic organic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also facilitated its structural characterization using advanced spectroscopic techniques like NMR and X-ray crystallography. The naphthyridine core of the molecule is particularly interesting due to its ability to form hydrogen bonds and engage in π–π interactions, which are critical for its bioactivity.

One of the most promising aspects of this compound is its demonstrated antimicrobial activity against a range of bacterial and fungal pathogens. Studies have shown that it exhibits potent inhibitory effects on enzymes such as β-lactamase and dihydrofolate reductase, which are key targets in antimicrobial drug discovery. Furthermore, preliminary in vitro assays indicate that this compound may also possess anticancer properties, particularly against aggressive cancer cell lines such as MDA-MB-231 and PC3. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents.

The benzoyl group attached to the naphthyridine ring plays a crucial role in modulating the compound's pharmacokinetic properties. Research has shown that this substituent enhances the molecule's solubility in aqueous media while maintaining its lipophilicity, which is essential for effective absorption and distribution within biological systems. Additionally, the propanol moiety at the para position of the phenyl ring contributes to the compound's stability and bioavailability.

From a structural perspective, the naphthyridine ring system provides a rigid framework that allows for precise positioning of functional groups. This rigidity is critical for optimizing molecular interactions with target proteins. Computational studies using molecular docking techniques have revealed that this compound binds effectively to several key protein targets, including kinases and proteases. These findings underscore its potential as a multitarget therapeutic agent.

In terms of synthetic strategies, researchers have explored various routes to construct this complex molecule. One notable approach involves the sequential assembly of modular building blocks through iterative coupling reactions. For instance, the synthesis begins with the preparation of a substituted naphthyridine derivative, followed by selective acylation at position 3 to introduce the benzoyl group. Subsequent steps involve functionalization at position 7 with a methyl group and introduction of the acetamide moiety at position 1.

The acetamide group at position 1 is particularly significant as it serves as a site for further chemical modification. This flexibility allows chemists to explore analogs with varying substituents at this position, potentially leading to compounds with enhanced bioactivity or improved pharmacokinetic profiles. For example, substituting the acetamide group with other amide derivatives has been shown to significantly alter both the solubility and enzymatic activity of the molecule.

From an analytical standpoint, high-resolution mass spectrometry (HRMS) has been instrumental in confirming the molecular formula and purity of this compound. HRMS data revealed an exact mass consistent with C₂₆H₂₇N₃O₃, further validating its structural integrity. Additionally, thermogravimetric analysis (TGA) has provided insights into its thermal stability, indicating that it can withstand elevated temperatures without decomposition up to 250°C under nitrogen atmosphere.

The naphthyridinone moiety within this compound is known for its inherent fluorescence properties due to conjugation within the aromatic system. This characteristic makes it an attractive candidate for applications in fluorescence-based sensing and imaging technologies. Recent studies have explored its potential as a fluorescent probe for detecting metal ions such as Fe³⁺ and Cu²⁺, demonstrating high sensitivity and selectivity.

In summary, CAS No. 894905–31–8 represents a cutting-edge advancement in medicinal chemistry research. Its unique structure combines multiple functional groups that confer diverse biological activities while maintaining favorable pharmacokinetic properties. As research continues to uncover new applications for this compound, it holds immense promise for contributing to innovative therapeutic solutions across various disease areas.